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Compound of Interest

tert-Butyl (4-hydroxybutan-2-
Compound Name:
yl)carbamate

Cat. No.: B116039

for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough review of tert-Butyl (4-hydroxybutan-2-
yl)carbamate, a versatile chiral building block crucial in pharmaceutical and biochemical
research. This document details its chemical properties, synthesis, and applications, presenting
guantitative data in structured tables and outlining a key synthetic protocol.

Core Compound Properties

tert-Butyl (4-hydroxybutan-2-yl)carbamate, particularly its (R)-enantiomer, is a valuable
intermediate in organic synthesis, especially in the construction of complex molecular
architectures for medicinal chemistry.[1] Its structure incorporates a hydroxyl group and a Boc-
protected amine, offering two reactive sites for further chemical modification.
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Property Value Reference

tert-Butyl (4-hydroxybutan-2-

Chemical Name N/A
yl)carbamate

CAS Number 167216-17-3 ((R)-enantiomer) [2]

Molecular Formula CoH19NOs3 [1]

Molecular Weight 189.25 g/mol [3]
White to off-white crystalline

Appearance ] [1]
solid

Purity >95% (HPLC) N/A

Storage Conditions 2-8°C [4]

Synthesis of (R)-tert-Butyl (4-hydroxybutan-2-
yl)carbamate

A plausible and efficient synthetic route to obtain (R)-tert-Butyl (4-hydroxybutan-2-
yl)carbamate involves the reduction of the corresponding carboxylic acid, (R)-3-(tert-
butoxycarbonylamino)butanoic acid. This transformation is a standard procedure in organic
synthesis.

Experimental Protocol: Reduction of (R)-3-(tert-
butoxycarbonylamino)butanoic acid

Materials:

(R)-3-(tert-butoxycarbonylamino)butanoic acid

Borane-tetrahydrofuran complex (BHs-THF) solution (1 M in THF)

Anhydrous tetrahydrofuran (THF)

Sodium sulfate (Na2S0a)
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Ethyl acetate (EtOAC)

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine

Argon or Nitrogen gas

Procedure:

To a flame-dried, two-necked round-bottom flask under an inert atmosphere (Argon or
Nitrogen), add (R)-3-(tert-butoxycarbonylamino)butanoic acid (1.0 eq).

Dissolve the starting material in anhydrous tetrahydrofuran (THF).
Cool the solution to 0°C using an ice bath.

Slowly add a solution of borane-tetrahydrofuran complex (BHs-THF) (approximately 1.1-1.5
eq) dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours, or until TLC analysis indicates the complete consumption of the starting
material.

Cool the reaction mixture to 0°C and quench the excess borane by the slow, dropwise
addition of water.

Add saturated aqueous sodium bicarbonate (NaHCOs) solution and extract the aqueous
layer with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate
(NazS0a).

Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude
product.

The crude product can be purified by flash column chromatography on silica gel to afford the
pure (R)-tert-Butyl (4-hydroxybutan-2-yl)carbamate.
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Spectroscopic Data

While specific spectra for tert-Butyl (4-hydroxybutan-2-yl)carbamate are not readily available
in the public domain, the following table provides expected chemical shifts for *H and 3C NMR
based on the analysis of similar structures and known substituent effects.

Expected Chemical Shift

1H NMR (CDCls, 400 MHz) (opm) Assignment
0 4.5-5.0 ~1H, broad singlet NH

0 3.6-3.8 ~1H, multiplet CH-OH

0 3.5-3.7 ~2H, multiplet CH2-OH
01.6-1.8 ~2H, multiplet CH:z

01.44 9H, singlet C(CHs3)s
01.1-1.2 3H, doublet CH-CHs

Expected Chemical Shift

13C NMR (CDCls, 100 MHz) ( ) Assignment
ppm

6 155-157 1C C=0 (carbamate)

0 79-81 1C C(CHs)3

0 60-65 1C CH2-OH

0 45-50 1C CH-NH

0 35-40 1C CH2

0284 3C C(CHs)3

0 20-25 1C CH-CHs

Applications in Medicinal Chemistry

The Boc-protected amino alcohol moiety present in tert-Butyl (4-hydroxybutan-2-
yl)carbamate is a key structural feature in various biologically active molecules. For instance,
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the closely related precursor, (R)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-
trifluorophenyl)butanoic acid, is utilized in the synthesis of Sitagliptin, a dipeptidyl peptidase-4
(DPP-4) inhibitor used for the treatment of type 2 diabetes.[5] This highlights the importance of
chiral B-amino alcohol derivatives in the development of modern pharmaceuticals. The title
compound serves as a valuable building block for the stereoselective synthesis of such
therapeutic agents.[1]

Synthetic Workflow

The synthesis of (R)-tert-Butyl (4-hydroxybutan-2-yl)carbamate from its corresponding
carboxylic acid is a straightforward yet crucial transformation in medicinal chemistry, providing
a key chiral intermediate for drug development.

Reduction

’(R)-3-(ten-butoxycarbonylamino)butanoic acid

BH3.THF in
Anhydrous THF

‘Workup & Purification Chiral Building Block for
Borane Complex (R)-tert-Butyl (4—hydroxybutan-Z-yI)carbamale}—D{ Pharmaceutical Synthesis
7}

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of (R)-tert-Butyl (4-hydroxybutan-2-
yl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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